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Compound of Interest

Compound Name: Armstrong acid

Cat. No.: B1629443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Naphthalene-1,5-disulfonic acid, also known as Armstrong's acid, is a fluorescent organic

compound that serves as a crucial intermediate in the synthesis of dyes and other organic

molecules.[1][2] This technical guide provides an in-depth overview of its chemical properties,

synthesis, and key reactions, presenting quantitative data in a structured format for easy

reference.

Core Chemical and Physical Properties
Naphthalene-1,5-disulfonic acid is a colorless, crystalline solid typically obtained as a

tetrahydrate.[1][2] It is a strong acid, a characteristic shared with other sulfonic acids.[1] The

anhydrous form can be obtained by heating the tetrahydrate.[2]

Table 1: Physical and Chemical Properties of Naphthalene-1,5-disulfonic Acid
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Property Value Source(s)

Molecular Formula C₁₀H₈O₆S₂ [2]

Molecular Weight 288.3 g/mol [2]

Appearance
Crystals or plates, White

powder
[2][3]

Melting Point (Anhydrous) 240–245 °C [2]

Dehydration Temperature
125 °C (loses water of

hydration)
[2]

Water Solubility 90.52 g/L at 25 °C [2]

pKa (Predicted) -0.60 ± 0.40 [2]

pH 2.4 (1 g/L in H₂O at 20 °C) [2]

Synthesis of Naphthalene-1,5-disulfonic Acid
The primary industrial method for the synthesis of Naphthalene-1,5-disulfonic acid is the

disulfonation of naphthalene using oleum (fuming sulfuric acid).[1][2] The reaction conditions

are controlled to favor the formation of the 1,5-isomer.

Experimental Protocol: Disulfonation of Naphthalene
This protocol is a generalized procedure based on common industrial practices.

Materials:

Naphthalene

20% Oleum (H₂SO₄·SO₃)

65% Oleum

Water

Alkaline sodium sulfate (for precipitation of the disodium salt, optional)
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Procedure:

Naphthalene is initially mixed with 20% oleum at a temperature of 20–35 °C.[2]

Gradual and alternate additions of 65% oleum and more naphthalene are made to the

reaction mixture.[2]

The mixture is then heated for 6 hours at 55 °C to ensure the completion of the disulfonation.

[2]

Following the reaction, the mixture is added to water.[2]

The product, Naphthalene-1,5-disulfonic acid, can be precipitated as the free acid by cooling

the aqueous solution.[2]

Alternatively, the disodium salt can be precipitated by the addition of alkaline sodium sulfate.

[2]

The isolated yield is approximately 53%. The filtrate can be processed to recover the 1,6-

disulfonic acid isomer.[2]

Diagram 1: Synthesis Workflow of Naphthalene-1,5-disulfonic Acid
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Chemical Transformations

Naphthalene-1,5-disulfonic Acid
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Br⁻/BrO₃⁻
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NaOH fusion (from disodium salt)

Naphthalene-1,3,5-trisulfonic
Acid

Further Sulfonation
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disulfonic Acids
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Sulfonamide-sulfonic acid

NH₃

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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